Cas no 1822447-01-7 (1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid)

• Product Name: 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid
• CAS No: 1822447-01-7
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 6142756
• PubChem ID: 130020966
• Update Time: 2025-06-09

1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7665328
• 1,2,5-triazaspiro[2.4]hept-1-ene-6-carboxylic acid
• 1822447-01-7
• 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid

• Inchi： 1S/C5H7N3O2/c9-4(10)3-1-5(2-6-3)7-8-5/h3,6H,1-2H2,(H,9,10)
• InChI Key： HTLUZICRDFRIGH-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CN1)N=N2)=O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 74Ų

Additional information on 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid

Exploring the Potential of 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid (CAS No. 1822447-01-7) in Modern Research

The compound 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid (CAS No. 1822447-01-7) has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique spirocyclic structure and functional carboxylic acid moiety, this molecule presents a promising scaffold for the development of novel therapeutics. Researchers are particularly interested in its potential applications in targeting enzyme inhibition and modulating biological pathways, making it a subject of ongoing studies in academic and industrial laboratories.

One of the key reasons for the growing interest in 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid is its structural versatility. The triaza-spiro core offers a rigid framework that can be fine-tuned to enhance binding affinity and selectivity. This adaptability aligns with current trends in fragment-based drug design, where small, well-defined molecular fragments are used to build potent inhibitors. As the pharmaceutical industry shifts toward precision medicine, compounds like this are increasingly valuable for addressing unmet medical needs.

In recent years, the scientific community has explored the role of 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid in cancer research. Preliminary studies suggest its potential to interact with kinase proteins, which are critical in cell signaling and proliferation. This has led to investigations into its use as a lead compound for oncology therapeutics. Additionally, its carboxylic acid group allows for further derivatization, enabling researchers to optimize pharmacokinetic properties such as solubility and bioavailability.

Beyond oncology, this compound is also being studied for its applications in neurodegenerative diseases. The spirocyclic motif is known to cross the blood-brain barrier, a desirable trait for central nervous system (CNS) drug development. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, the demand for innovative CNS-active molecules has never been higher. 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid could play a pivotal role in this arena.

From a synthetic chemistry perspective, the preparation of 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid involves sophisticated multi-step synthesis protocols. Researchers are continually refining these methods to improve yield and scalability, addressing one of the major challenges in process chemistry. The compound's stability under various conditions also makes it a candidate for high-throughput screening campaigns, further accelerating drug discovery efforts.

Environmental and green chemistry considerations are also shaping the research around this molecule. Scientists are exploring sustainable synthesis routes to minimize waste and reduce reliance on hazardous reagents. This aligns with global initiatives to promote eco-friendly pharmaceutical production, a topic of increasing importance to both regulators and consumers.

In conclusion, 1,2,5-Triazaspiro[2.4]hept-1-ene-6-carboxylic acid (CAS No. 1822447-01-7) represents a compelling case study in modern drug discovery. Its unique structure, diverse applications, and alignment with cutting-edge research trends make it a molecule worth watching. As the scientific community continues to unravel its potential, this compound may well emerge as a cornerstone in the next generation of therapeutics.